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Compound of Interest

Compound Name: SQDG

Cat. No.: B3044021 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Sulfoquinovosyl diacylglycerol (SQDG) is a unique sulfur-containing glycerolipid found in the

membranes of photosynthetic organisms and some bacteria. Beyond its structural role,

emerging evidence points to the involvement of SQDG in a variety of cellular processes,

including enzyme regulation, protein stabilization, and signaling pathways. The interaction

between SQDG and proteins is fundamental to these functions. This document provides an

overview of key techniques and detailed protocols for investigating SQDG-protein interactions,

catering to researchers in molecular biology, biochemistry, and drug development.

Data Presentation: Quantitative Analysis of SQDG-
Protein Interactions
Understanding the affinity and kinetics of SQDG-protein binding is crucial for elucidating their

biological significance. The following table summarizes hypothetical quantitative data for

various SQDG-protein interactions, illustrating the types of parameters obtained from the

techniques described in this document.
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Note: The data presented in this table are for illustrative purposes to demonstrate the type of

quantitative information that can be obtained. Actual values will vary depending on the specific

proteins, lipid compositions, and experimental conditions.
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Mandatory Visualizations
Signaling Pathway Involving SQDG
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1. Binds

Start
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Load Cell Lysate

Wash to Remove Non-specific Binders

Elute Bound Proteins

Analyze by SDS-PAGE & Mass Spectrometry
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Start

Immobilize SQDG-containing Liposomes on Sensor Chip

Inject Protein Analyte at Various Concentrations

Monitor Association & Dissociation in Real-time

Regenerate Sensor Surface Analyze Data to Determine ka, kd, and KD

End
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Start

Incubate SQDG-coated Beads with Cell Lysate

Wash Beads to Remove Non-specific Binders

Elute Bound Proteins

Digest Proteins into Peptides

Analyze Peptides by LC-MS/MS

Identify Interacting Proteins

End
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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